Cas no 28846-35-7 (Acridine,9-(2,2-dimethylhydrazinyl)-)

Acridine,9-(2,2-dimethylhydrazinyl)- structure
28846-35-7 structure
Product Name:Acridine,9-(2,2-dimethylhydrazinyl)-
CAS No:28846-35-7
MF:C15H15N3
MW:237.299702882767
CID:273020
PubChem ID:121004
Update Time:2025-04-19

Acridine,9-(2,2-dimethylhydrazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Acridine,9-(2,2-dimethylhydrazinyl)-
    • Acridine, 9-(2,2-dimethylhydrazino)-
    • DTXSID00183044
    • 28846-35-7
    • 9-(2,2-Dimethylhydrazino)acridine
    • Inchi: 1S/C15H15N3/c1-18(2)17-15-11-7-3-5-9-13(11)16-14-10-6-4-8-12(14)15/h3-10H,1-2H3,(H,16,17)
    • InChI Key: ILAJSJUEBNFUEO-UHFFFAOYSA-N
    • SMILES: N(C1C2C=CC=CC=2N=C2C=CC=CC=12)N(C)C

Computed Properties

  • Exact Mass: 237.12675
  • Monoisotopic Mass: 237.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.222
  • Boiling Point: 408.3°C at 760 mmHg
  • Flash Point: 200.7°C
  • Refractive Index: 1.736
  • PSA: 28.16
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